Cas no 970-76-3 (Benzenamine,2,4-dinitro-N-(4-nitrophenyl)-)

• Product Name: Benzenamine,2,4-dinitro-N-(4-nitrophenyl)-
• CAS No: 970-76-3
• MF: C₁₂H₈N₄O₆
• MW: 304.2151222229
• CID: 807002
• PubChem ID: 13774
• Update Time: 2025-04-19

Benzenamine,2,4-dinitro-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,4-dinitro-N-(4-nitrophenyl)-
• 2,4-dinitro-N-(4-nitrophenyl)aniline
• N1-(4-Nitrophenyl)-2,4-dinitroaniline
• NS00042494
• AKOS000286060
• 970-76-3
• N-(4-Nitrophenyl)-2,4-dinitroaniline
• DTXSID20242662
• AI3-01555
• EINECS 213-536-7
• Benzenamine, 2,4-dinitro-N-(4-nitrophenyl)-
• CHEMBL4459184
• 2,4,4'-trinitro diphenylamine

• MDL： MFCD00099134
• Inchi： 1S/C12H8N4O6/c17-14(18)9-3-1-8(2-4-9)13-11-6-5-10(15(19)20)7-12(11)16(21)22/h1-7,13H
• InChI Key： MQZAHSOZWFOSGD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1NC1C=CC(=CC=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 304.044
• Monoisotopic Mass: 304.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 150A^2

Experimental Properties

• Density: 1.592
• Boiling Point: 491.1°Cat760mmHg
• Flash Point: 250.8°C
• Refractive Index: 1.717